Cas no 301-12-2 (Demeton-S-methyl Sulfoxide)
Demeton-S-methyl Sulfoxide is an organophosphate compound primarily used as an insecticide and acaricide. It functions as a cholinesterase inhibitor, effectively targeting pests in agricultural and horticultural applications. The sulfoxide derivative of Demeton-S-methyl offers enhanced systemic activity, allowing for improved plant uptake and translocation, ensuring thorough pest control. Its oxidative metabolite, Demeton-S-methyl sulfone, further contributes to its efficacy. The compound is particularly effective against sucking insects and mites, providing residual protection. Proper handling and adherence to safety protocols are essential due to its toxicity profile. Formulations are optimized for compatibility with integrated pest management (IPM) systems while minimizing environmental impact.
Demeton-S-methyl Sulfoxide structure
Product Name:Demeton-S-methyl Sulfoxide
CAS No:301-12-2
MF:C6H15O4PS2
MW:246.284660577774
CID:305206
Update Time:2026-05-14
Demeton-S-methyl Sulfoxide Chemical and Physical Properties
Names and Identifiers
-
- Phosphorothioic acid,S-[2-(ethylsulfinyl)ethyl] O,O-dimethyl ester
- 1-dimethoxyphosphorylsulfanyl-2-ethylsulfinylethane
- Demeton-S-methyl Sulfoxide
- Oxydemeton-methyl
- 1-dimethoxyphosphorylsulfanyl-2-ethylsulfinyletha
- Aimco systox
- Metaisosystox sulfoxide
- Metasystemox
- Metasystemox R
- Metasystox-R
- Methyl oxydemeton S
- methylmercaptophos oxide
- O,O-dimethyl S-<2-(ethylsulfinyl)ethyl>phosphorothioate
- Oxydemetonmethyl
- PO-methylsystox-sulfoxide
- S-[2-(ethanesulfinyl)ethyl] O,O-dimethyl phosphorothioate
- S-[2-(ethylsulfinyl)ethyl] O,O-dimethyl phosphorothioate
- S-2-ethylsulfinylethyl O,O-dimethyl phosphorothioate
- S-(2-(Ethylsulfinyl)ethyl)O,O-dimethylphosphorothioate
- Demeton-S-methyl-sulfoxid
- Metasystox R
- NSC 370785
- O,O-Dimethyl S-[2-(ethylsulfinyl)ethyl] monothiophosphate
-
- Inchi： 1S/C6H15O4PS2/c1-4-13(8)6-5-12-11(7,9-2)10-3/h4-6H2,1-3H3
- InChI Key： PMCVMORKVPSKHZ-UHFFFAOYSA-N
- SMILES： CCS(CCSP(OC)(=O)OC)=O
Computed Properties
- Exact Mass: 246.01500
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.7
Experimental Properties
- Color/Form: Not available
- Density: 1.289 g/cm3 (20 ºC)
- Melting Point: <-20 ºC
- Refractive Index: 1.5216 (589.3 nm 20 ºC)
- Solubility: Soluble (835 g/l) (25 º C),
- PSA: 106.92000
- LogP: 2.75480
- Solubility: Not available
Demeton-S-methyl Sulfoxide Security Information
- Hazardous Material transportation number：3018
- Hazard Category Code： 24/25-50
- Safety Instruction： S23-S36/37-S45-S61
- RTECS：TG1420000
-
Hazardous Material Identification：
- HazardClass：6.1(a)
- PackingGroup：II
- Risk Phrases：R24/25; R50
Demeton-S-methyl Sulfoxide Customs Data
- HS CODE：2930909061
- Customs Data：
China Customs Code:
2930909061Overview:
2930909061 malathion\Sophamide \Cethion and other [including Chlorpyrifos\Parathion\oxydemeton-methyl \Phosphorus isosulfoxide] Tax refund rate:9.0% Regulatory conditions:S(Import and Export Pesticide Registration Certificate)
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
S.Import and Export Pesticide Registration Certificate
Summary:
2930909061 o,o,o',o'-tetramethyl o,o'-(thiobis(4,1-phenylene)) diphosphorothioate.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%
Demeton-S-methyl Sulfoxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D231380-2.5mg |
Demeton-S-methyl Sulfoxide |
301-12-2 | 2.5mg |
$ 193.00 | 2023-09-08 | ||
| TRC | D231380-25mg |
Demeton-S-methyl Sulfoxide |
301-12-2 | 25mg |
$1556.00 | 2023-05-18 | ||
| TRC | D231380-50mg |
Demeton-S-methyl Sulfoxide |
301-12-2 | 50mg |
$2494.00 | 2023-05-18 | ||
| TRC | D231380-100mg |
Demeton-S-methyl Sulfoxide |
301-12-2 | 100mg |
$3054.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-257950-50 mg |
Oxydemeton-methyl, |
301-12-2 | ≥97% | 50mg |
￥2,211.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-257950-50mg |
Oxydemeton-methyl, |
301-12-2 | ≥97% | 50mg |
￥2211.00 | 2023-09-05 | |
| A2B Chem LLC | AF29180-25mg |
DEMETON-S-METHYL SULFOXIDE |
301-12-2 | 96% | 25mg |
$332.00 | 2024-04-20 | |
| BAI LING WEI Technology Co., Ltd. | J29P-290S-1ml |
301-12-2 | 100 μg/mL in MeOH | 1ml |
￥402 | 2025-08-06 |
Demeton-S-methyl Sulfoxide Related Literature
-
C. E. Mendoza,D. L. Grant,B. Braceland,K. A. McCully Analyst 1969 94 805
-
C. E. Mendoza,D. L. Grant,B. Braceland,K. A. McCully Analyst 1969 94 805
-
Zahra Dashtbozorgi,Mohammad Kazem Ramezani,Syed Waqif-Husain Anal. Methods 2013 5 1192
-
N. T. Crosby,E. Q. Laws Analyst 1964 89 319
-
J. A. R. Bates Analyst 1965 90 453
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